Cas no 941880-01-9 (N-(2-fluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(2-fluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 941880-01-9
• MF: C₁₉H₁₈FN₃O₂S
• MW: 371.42852640152
• CID: 6566193
• Update Time: 2025-06-11

N-(2-fluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide
• N-(2-fluorophenyl)-2-[5-(4-methoxyphenyl)-1-methylimidazol-2-yl]sulfanylacetamide

• Inchi： 1S/C19H18FN3O2S/c1-23-17(13-7-9-14(25-2)10-8-13)11-21-19(23)26-12-18(24)22-16-6-4-3-5-15(16)20/h3-11H,12H2,1-2H3,(H,22,24)
• InChI Key： NFEPYCUMDAJVPQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)CSC1N(C)C(C2=CC=C(OC)C=C2)=CN=1

Additional information on N-(2-fluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide

Comprehensive Overview of N-(2-fluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 941880-01-9)

The compound N-(2-fluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide, identified by its CAS No. 941880-01-9, is a specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a fluorophenyl moiety with a methoxyphenyl-substituted imidazole core, linked via a sulfanylacetamide bridge. Such structural attributes make it a subject of interest for drug discovery and medicinal chemistry applications.

In recent years, the demand for novel imidazole derivatives has surged due to their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Researchers are particularly intrigued by the N-(2-fluorophenyl) group in this compound, as fluorinated aromatic rings often enhance metabolic stability and bioavailability in drug candidates. The presence of a 4-methoxyphenyl substituent further contributes to its potential as a modulator of enzymatic activity, aligning with current trends in targeted therapy development.

The synthesis and characterization of CAS No. 941880-01-9 involve advanced organic chemistry techniques, such as cross-coupling reactions and heterocyclic ring formation. These methods are frequently discussed in academic and industrial forums, reflecting the growing emphasis on sustainable and efficient synthetic routes. The compound's sulfanylacetamide linkage also opens avenues for exploring thioether-based pharmacophores, a hot topic in modern drug design.

From an SEO perspective, keywords like "imidazole sulfanylacetamide derivatives", "fluorophenyl acetamide applications", and "methoxyphenyl imidazole synthesis" are highly relevant. These terms resonate with researchers seeking innovative scaffolds for kinase inhibitors or GPCR-targeted compounds. Additionally, the compound's potential role in neurodegenerative disease research or metabolic disorder studies aligns with trending scientific inquiries.

Quality control and analytical profiling of N-(2-fluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide typically employ HPLC, NMR spectroscopy, and mass spectrometry. These techniques ensure batch-to-batch consistency, a critical factor for preclinical studies. The compound's stability under various pH conditions and solubility profiles are frequently investigated, addressing common formulation challenges in drug development.

In conclusion, CAS No. 941880-01-9 represents a promising candidate for further exploration in medicinal chemistry. Its structural complexity and functional group diversity position it as a valuable tool for addressing unmet medical needs, particularly in the realms of precision medicine and small-molecule therapeutics. As research progresses, this compound may emerge as a key player in next-generation pharmaceutical innovations.